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Compound of Interest

Compound Name: Sulfo-Cy3-Methyltetrazine

Cat. No.: B12280861 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the storage, handling, and

experimental application of Sulfo-Cy3-Methyltetrazine, a water-soluble fluorescent probe

crucial for bioorthogonal labeling in complex biological systems. This document outlines critical

data on its properties, detailed protocols for its use, and visual workflows to ensure optimal

performance and safety in the laboratory.

Core Properties of Sulfo-Cy3-Methyltetrazine
Sulfo-Cy3-Methyltetrazine is a highly efficient bioorthogonal labeling reagent. The sulfonated

cyanine dye (Sulfo-Cy3) imparts bright fluorescence and aqueous solubility, while the

methyltetrazine moiety enables a rapid and specific reaction with trans-cyclooctene (TCO)

functionalized molecules. This reaction, known as the inverse-electron-demand Diels-Alder

(IEDDA) cycloaddition, is characterized by its exceptional kinetics and biocompatibility,

proceeding efficiently under physiological conditions without the need for a catalyst.[1][2]

Physicochemical and Spectral Data
A summary of the key quantitative data for Sulfo-Cy3-Methyltetrazine is presented in the table

below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C42H49N7O10S3 [3][4]

Molecular Weight 908.1 g/mol [3][4][5]

Purity
>95% (typically assessed by

HPLC)
[3][5]

Appearance Red solid [5]

Excitation Maximum (λex) 555 nm [3]

Emission Maximum (λem) 580 nm [3]

Molar Extinction Coefficient (ε) 150,000 L·mol⁻¹·cm⁻¹ [3][5]

Solubility
Water, DMSO, DMF, DCM,

MeOH
[3][5]

Storage and Stability
Proper storage and handling are paramount to maintaining the integrity and reactivity of Sulfo-
Cy3-Methyltetrazine.
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Condition Recommendation Rationale Source(s)

Long-Term Storage -20°C in the dark.

To prevent

degradation of the

fluorophore and the

tetrazine moiety.

[3][5][6]

Short-Term Storage

(Stock Solutions)

Reconstituted DMSO

stock solutions can be

stored at ≤ -15°C for

up to two weeks.

To minimize hydrolysis

and degradation in

solution.

[7]

Desiccation
Store in a desiccated

environment.

To prevent hydrolysis

of the compound.
[5][6]

Light Exposure
Avoid prolonged

exposure to light.

The cyanine dye is

susceptible to

photobleaching.

[6]

Transportation

Can be shipped at

ambient temperature

for up to 3 weeks.

Demonstrates

reasonable short-term

stability at room

temperature.

[6]

Aqueous Stability

Methyltetrazines

exhibit optimal stability

at physiological pH.

Electron-donating

methyl group

enhances stability

compared to

unsubstituted

tetrazines.

[3][8]

Experimental Protocols
The following section provides a detailed methodology for a typical protein labeling experiment

using Sulfo-Cy3-Methyltetrazine in a two-step process involving the modification of a target

protein with a TCO-linker, followed by reaction with the Sulfo-Cy3-Methyltetrazine.

Part 1: Modification of Target Protein with a TCO-NHS
Ester
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This protocol describes the labeling of primary amines (e.g., lysine residues) on a protein with a

TCO-NHS ester.

Materials:

Protein of interest

Amine-free buffer (e.g., 100 mM sodium phosphate, 150 mM NaCl, pH 7.5)[2]

TCO-NHS ester

Anhydrous DMSO

Size-Exclusion Chromatography (SEC) column (e.g., Sephadex G-25)

Procedure:

Protein Preparation: Buffer exchange the protein into an amine-free buffer.[2] The protein

concentration should ideally be 1-5 mg/mL.[2]

TCO-NHS Ester Stock Solution: Immediately before use, dissolve the TCO-NHS ester in

anhydrous DMSO to a concentration of 10 mM.[2]

Labeling Reaction: Add a 10- to 20-fold molar excess of the TCO-NHS ester solution to the

protein solution.[2]

Incubation: Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C with

gentle mixing.

Purification: Remove the unreacted TCO-NHS ester and byproducts by SEC using the

amine-free buffer as the eluent. Collect the fractions containing the TCO-modified protein.

Part 2: Bioorthogonal Labeling with Sulfo-Cy3-
Methyltetrazine
This protocol describes the reaction between the TCO-functionalized protein and Sulfo-Cy3-
Methyltetrazine.
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Materials:

TCO-modified protein

Sulfo-Cy3-Methyltetrazine

Reaction buffer (e.g., PBS, pH 7.4)

Anhydrous DMSO (if needed for stock solution)

Procedure:

Reactant Preparation:

Prepare the TCO-modified protein in the reaction buffer.

Dissolve the Sulfo-Cy3-Methyltetrazine in a compatible solvent (e.g., water or DMSO) to

a concentration of 1-5 mM and then dilute into the reaction buffer.[9]

Ligation Reaction: Add a slight molar excess (1.1 to 2-fold) of the Sulfo-Cy3-
Methyltetrazine solution to the TCO-modified protein solution.[2]

Incubation: The reaction is typically complete within 10-60 minutes at room temperature.[2]

The progress of the reaction can be monitored by the disappearance of the characteristic

color of the tetrazine.[1][2]

Purification (Optional): If necessary, remove any unreacted Sulfo-Cy3-Methyltetrazine by

SEC.

Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of

the protein at 280 nm and the Sulfo-Cy3 dye at its maximum absorbance wavelength (~555

nm).

Visualizing Workflows and Pathways
To further clarify the procedures and relationships, the following diagrams have been generated

using Graphviz (DOT language).
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Caption: Logical workflow for the storage and handling of Sulfo-Cy3-Methyltetrazine.
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Caption: Experimental workflow for protein labeling via TCO-tetrazine ligation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b12280861?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12280861?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Handling Precautions
While a specific safety data sheet (SDS) for Sulfo-Cy3-Methyltetrazine was not found,

general safety precautions for similar chemical compounds should be followed. This includes

wearing appropriate personal protective equipment (PPE) such as gloves, lab coats, and eye

protection.[10] Handle the compound in a well-ventilated area and avoid inhalation of dust or

fumes. In case of contact with skin or eyes, rinse thoroughly with water.[10] For detailed safety

information, it is recommended to consult the supplier's SDS for this or structurally related

compounds.

This technical guide provides a foundational understanding for the effective use of Sulfo-Cy3-
Methyltetrazine. For specific applications, further optimization of protocols may be necessary.

Always refer to the manufacturer's instructions and relevant literature for the most up-to-date

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. broadpharm.com [broadpharm.com]

2. benchchem.com [benchchem.com]

3. pubs.acs.org [pubs.acs.org]

4. Enabling Universal Access to Rapid and Stable Tetrazine Bioorthogonal Probes through
Triazolyl-Tetrazine Formation - PMC [pmc.ncbi.nlm.nih.gov]

5. pubs.acs.org [pubs.acs.org]

6. biotium.com [biotium.com]

7. docs.aatbio.com [docs.aatbio.com]

8. vectorlabs.com [vectorlabs.com]

9. benchchem.com [benchchem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b12280861?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9804162/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9804162/
https://www.benchchem.com/product/b12280861?utm_src=pdf-body
https://www.benchchem.com/product/b12280861?utm_src=pdf-body
https://www.benchchem.com/product/b12280861?utm_src=pdf-custom-synthesis
https://broadpharm.com/protocol_files/tco_tz_click_chemistry
https://www.benchchem.com/pdf/The_Role_of_Trans_Cyclooctene_TCO_in_Bioorthogonal_Conjugation_An_In_depth_Technical_Guide.pdf
https://pubs.acs.org/doi/10.1021/jacs.2c01056
https://pmc.ncbi.nlm.nih.gov/articles/PMC11350731/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11350731/
https://pubs.acs.org/doi/10.1021/acs.bioconjchem.8b00439
https://biotium.com/product/biotin-methyltetrazine/
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-sulfo-cyanine-3-nhs-ester-version-05589ffdad.pdf
https://vectorlabs.com/products/methyltetrazine-peg4-acid/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Fluorescent_Labeling_of_Proteins_Using_Methyltetrazine_PEG8_DBCO.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12280861?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. Tetrazine‐Triggered Bioorthogonal Cleavage of trans‐Cyclooctene‐Caged Phenols Using
a Minimal Self‐Immolative Linker Strategy - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Sulfo-Cy3-Methyltetrazine: A Technical Guide to
Storage, Handling, and Application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12280861#storage-and-handling-of-sulfo-cy3-
methyltetrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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